Cas no 1118787-01-1 (5-carbamoyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-carbamoyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1118787-01-1
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 4572197
• Update Time: 2025-10-28

5-carbamoyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-carbamoyl-1H-pyrrole-3-carboxylic acid
• Z426041436

• Inchi： 1S/C6H6N2O3/c7-5(9)4-1-3(2-8-4)6(10)11/h1-2,8H,(H2,7,9)(H,10,11)
• InChI Key： KDLHXSJAELVZGR-UHFFFAOYSA-N
• SMILES： OC(C1=CNC(C(N)=O)=C1)=O

Computed Properties

• Exact Mass: 154.038
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 96.2

Additional information on 5-carbamoyl-1H-pyrrole-3-carboxylic acid

Comprehensive Guide to 5-Carbamoyl-1H-Pyrrole-3-Carboxylic Acid (CAS No. 1118787-01-1): Properties, Applications, and Industry Insights

5-Carbamoyl-1H-pyrrole-3-carboxylic acid (CAS No. 1118787-01-1) is a specialized heterocyclic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. This pyrrole derivative contains both carbamoyl and carboxylic acid functional groups, making it a versatile building block for drug discovery and material science. With the rise of targeted drug design and small-molecule therapeutics, researchers are increasingly exploring its potential in modulating enzyme activity and protein-protein interactions.

The compound’s molecular formula, C₆H₆N₂O₃, highlights its compatibility with bioactive scaffold synthesis. Its hydrogen-bonding capacity and zwitterionic properties under physiological conditions make it valuable for optimizing solubility and bioavailability in drug candidates. Recent studies, such as those published in the Journal of Medicinal Chemistry, emphasize its role in developing kinase inhibitors and GPCR-targeted compounds, aligning with the industry’s focus on precision medicine.

From a synthetic chemistry perspective, 5-carbamoyl-1H-pyrrole-3-carboxylic acid serves as a precursor for multi-component reactions (MCRs) like the Ugi or Passerini reactions, which are pivotal in combinatorial chemistry. Its pyrrole core is also integral to designing fluorescent probes and metal-organic frameworks (MOFs), addressing growing demand in diagnostic imaging and sustainable catalysis.

Environmental and regulatory trends further elevate its relevance. As industries shift toward green chemistry, this compound’s potential for biodegradable polymer synthesis is under investigation. Its low toxicity profile, as indicated by preliminary ADMET studies, positions it favorably for cosmeceutical applications, such as anti-aging formulations—a hot topic in personal care R&D.

For procurement specialists, understanding the supply chain stability of CAS No. 1118787-01-1 is critical. Market analyses reveal increasing demand from Asia-Pacific pharmaceutical hubs, driven by generic drug production and bioconjugation technologies. Storage recommendations typically include inert atmospheres to preserve its hydrolytic stability, a key consideration for long-term usability.

In computational chemistry, 5-carbamoyl-1H-pyrrole-3-carboxylic acid is frequently modeled for molecular docking simulations. Its electrostatic potential maps aid in predicting binding affinities, a technique leveraged in AI-driven drug discovery platforms—a sector experiencing 300% growth since 2020, per Deloitte reports.

Future directions include exploring its photodynamic therapy (PDT) applications, particularly in oncology. Early-stage research suggests its pyrrole ring could enhance reactive oxygen species (ROS) generation when combined with porphyrin analogs, addressing the global push for non-invasive cancer treatments.

For analytical chemists, HPLC methods using C18 reverse-phase columns with 0.1% formic acid modifiers are recommended for purity assessment. Mass spectrometry typically shows a characteristic [M+H]⁺ peak at m/z 155.05, crucial for quality control protocols in GMP environments.